Cas no 2138304-26-2 (1-Ethyl-4-methyl-2-oxocyclopentane-1-carboxylic acid)

• Product name: 1-Ethyl-4-methyl-2-oxocyclopentane-1-carboxylic acid
• CAS No: 2138304-26-2
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 6540878
• PubChem ID: 165466361

1-Ethyl-4-methyl-2-oxocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-790444
• 2138304-26-2
• 1-ethyl-4-methyl-2-oxocyclopentane-1-carboxylic acid
• 1-Ethyl-4-methyl-2-oxocyclopentane-1-carboxylic acid

• Inchi： 1S/C9H14O3/c1-3-9(8(11)12)5-6(2)4-7(9)10/h6H,3-5H2,1-2H3,(H,11,12)
• InChI Key： PYNWTJVOQWGESI-UHFFFAOYSA-N
• SMILES： O=C1CC(C)CC1(C(=O)O)CC

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-Ethyl-4-methyl-2-oxocyclopentane-1-carboxylic acid

Comprehensive Overview of 1-Ethyl-4-methyl-2-oxocyclopentane-1-carboxylic acid (CAS No. 2138304-26-2)

1-Ethyl-4-methyl-2-oxocyclopentane-1-carboxylic acid (CAS No. 2138304-26-2) is a specialized organic compound with a unique cyclic structure, combining a carboxylic acid functional group with a ketone moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for more complex molecules. The presence of both ethyl and methyl substituents on the cyclopentane ring enhances its versatility in synthetic applications, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for cyclopentanone derivatives like 1-Ethyl-4-methyl-2-oxocyclopentane-1-carboxylic acid has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential applications in anti-inflammatory and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. The compound's structural features, such as the oxo group and carboxylic acid, allow for diverse chemical modifications, enabling the creation of targeted bioactive molecules.

The synthesis of 1-Ethyl-4-methyl-2-oxocyclopentane-1-carboxylic acid typically involves multi-step organic reactions, including cyclization and oxidation processes. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, efforts are underway to optimize its production using catalytic methods to minimize waste and energy consumption.

From an industrial perspective, CAS No. 2138304-26-2 is often discussed in the context of high-value fine chemicals. Its compatibility with biodegradable polymers and sustainable materials has also sparked interest in the circular economy. As consumers and regulators push for eco-friendly alternatives, this compound's potential in bio-based product development positions it as a key player in future innovations.

Frequently asked questions about 1-Ethyl-4-methyl-2-oxocyclopentane-1-carboxylic acid include its solubility profile (notably in polar solvents like ethanol and DMSO), stability under varying pH conditions, and compatibility with common coupling reagents used in peptide synthesis. These queries reflect its relevance in laboratory settings and industrial-scale applications. Additionally, its role in enzyme inhibition studies and metabolic pathway modulation is a hot topic in life sciences research.

In summary, 1-Ethyl-4-methyl-2-oxocyclopentane-1-carboxylic acid (CAS No. 2138304-26-2) exemplifies the intersection of synthetic chemistry and applied sciences. Its adaptability to drug design, material engineering, and green technology underscores its importance in addressing contemporary challenges. As research progresses, this compound is poised to contribute to breakthroughs in precision medicine and sustainable industrial processes, making it a focal point for academic and commercial exploration.